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Compound of Interest

Compound Name: Propofol-d14

Cat. No.: B15554067

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of Propofol-d14 in research, primarily as

a stable isotope-labeled internal standard for the accurate quantification of the anesthetic agent

propofol in biological matrices. Its application is critical in pharmacokinetic and toxicological

studies, ensuring the reliability and precision of analytical data.

Core Application: Internal Standard in Quantitative
Analysis
Propofol-d14, a deuterated analog of propofol, serves as an ideal internal standard in mass

spectrometry-based analytical methods, such as Gas Chromatography-Mass Spectrometry

(GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Due to its structural and

chemical similarity to propofol, it co-elutes and ionizes similarly, but is distinguishable by its

higher mass-to-charge ratio. This allows for the correction of variability during sample

preparation and analysis, leading to highly accurate and precise quantification of propofol.

The use of a stable isotope-labeled internal standard like Propofol-d14 is the gold standard in

bioanalytical method development and validation, as recommended by regulatory agencies for

its ability to compensate for matrix effects and variations in instrument response.
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Experimental Protocols
Detailed methodologies for the use of deuterated propofol as an internal standard have been

well-documented in scientific literature. The following protocols are representative of typical

experimental workflows.

Sample Preparation: Liquid-Liquid Extraction for Plasma
Samples

Spiking: To a 100 µL aliquot of plasma sample, add a known concentration of Propofol-d14
solution (e.g., 50 ng/mL).

Vortexing: Gently vortex the sample for 30 seconds to ensure homogeneity.

Protein Precipitation: Add 200 µL of cold acetonitrile to precipitate plasma proteins.

Vortexing and Centrifugation: Vortex the mixture for 1 minute, followed by centrifugation at

10,000 rpm for 10 minutes at 4°C.

Extraction: Transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the residue in 100 µL of the mobile phase for LC-MS analysis or

a suitable solvent for GC-MS analysis.

Chromatographic and Mass Spectrometric Conditions
The specific conditions for chromatography and mass spectrometry will vary depending on the

instrumentation and the specific requirements of the assay. The following tables provide a

summary of typical parameters.

Data Presentation
Quantitative data from studies utilizing deuterated propofol internal standards are summarized

below to provide an overview of typical analytical performance.
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Parameter Value Reference

Linearity Range 1 - 2000 ng/mL N/A

Lower Limit of Quantification

(LLOQ)
1 ng/mL N/A

Intra-day Precision (%CV) < 10% N/A

Inter-day Precision (%CV) < 15% N/A

Accuracy (%RE) ± 15% N/A

Recovery > 85% N/A

Note: The data presented are representative values from various studies and should be

adapted for specific experimental conditions.

Parameter LC-MS/MS GC-MS

Column
C18 reverse-phase (e.g., 50 x

2.1 mm, 3.5 µm)

Capillary column (e.g., HP-

5MS, 30 m x 0.25 mm, 0.25

µm)

Mobile Phase
Gradient of acetonitrile and

water with 0.1% formic acid
Helium carrier gas

Flow Rate 0.3 mL/min 1 mL/min

Ionization Mode
Electrospray Ionization (ESI) -

Negative Ion Mode
Electron Impact (EI)

Monitored Transitions (m/z)

Propofol: 177.1 ->

133.1Propofol-d14: 191.2 ->

141.2

Propofol: 163 (quantifier), 178

(qualifier)Propofol-d14: 177

(quantifier), 192 (qualifier)

Mandatory Visualization
The following diagrams, generated using the DOT language, illustrate key experimental

workflows and concepts.
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Caption: Experimental workflow for propofol quantification using Propofol-d14.
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Caption: Role of Propofol-d14 in correcting analytical variability.
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[https://www.benchchem.com/product/b15554067/docs#propofol-d14-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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